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2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride

Name: 2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride
Brand: Smolecule
SKU: S6600005
Rating: 5 (5 reviews)

Catalog No.

S6600005

CAS No.

1357624-70-4

M.F

C16H16ClF4NO

M. Wt

349.75 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl...

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1. General Information

2. Specification

General Information

CAS Number

1357624-70-4

Product Name

2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride

IUPAC Name

2,6-dimethyl-4-(1,1,2,2-tetrafluoro-2-phenoxyethyl)aniline;hydrochloride

Molecular Formula

C16H16ClF4NO

Molecular Weight

349.75 g/mol

InChI

InChI=1S/C16H15F4NO.ClH/c1-10-8-12(9-11(2)14(10)21)15(17,18)16(19,20)22-13-6-4-3-5-7-13;/h3-9H,21H2,1-2H3;1H

InChI Key

BABAQWOYQJDITA-UHFFFAOYSA-N

SMILES

CC1=CC(=CC(=C1N)C)C(C(OC2=CC=CC=C2)(F)F)(F)F.Cl

Canonical SMILES

CC1=CC(=CC(=C1N)C)C(C(OC2=CC=CC=C2)(F)F)(F)F.Cl

The exact mass of the compound 2,6-Dimethyl-4-(2-phenoxy-1,1,2,2-tetrafluoroethyl)aniline hydrochloride is 349.0856545 g/mol and the complexity rating of the compound is 359. The storage condition is unknown. Please store according to label instructions upon receipt of goods.